Cas no 85841-67-4 (1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde)
1-(3-Nitrophenyl)-1H-pyrrole-2-carbaldehyde is a nitro-substituted pyrrole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a formyl group at the 2-position of the pyrrole ring and a 3-nitrophenyl substituent at the 1-position, making it a versatile intermediate for constructing heterocyclic compounds. The nitro group enhances reactivity for further functionalization, while the aldehyde moiety allows for condensation and nucleophilic addition reactions. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and materials science due to its balanced reactivity and structural modularity. It is typically handled under controlled conditions due to its sensitivity.
85841-67-4 structure
Product name:1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-nitrophenyl)-1H-Pyrrole-2-carboxaldehyde
- 1-(3-Nitrophenyl)-1H-pyrrole-2-carbaldehyde
- 1-(3-nitrophenyl)pyrrole-2-carbaldehyde
- 1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
- AKOS000103889
- MLS000711441
- Z57115006
- HMS2626N14
- SMR000281208
- DTXSID60346436
- EN300-92361
- VS-07155
- BB 0221187
- PMFWIANLJTWYNH-UHFFFAOYSA-N
- 85841-67-4
- CS-0118073
- CHEMBL1391433
- BBL022092
- ALBB-006639
- STK346962
- DB-362804
- DB-017234
- '1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
- 1H-Pyrrole-2-carboxaldehyde, 1-(3-nitrophenyl)-
- MFCD00453253
- 1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
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- MDL： MFCD00453253
- Inchi： InChI=1S/C11H8N2O3/c14-8-11-5-2-6-12(11)9-3-1-4-10(7-9)13(15)16/h1-8H
- InChI Key： PMFWIANLJTWYNH-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])N2C=CC=C2C=O
Computed Properties
- Exact Mass: 216.05349212g/mol
- Monoisotopic Mass: 216.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.8Ų
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498293-2.5g |
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde |
85841-67-4 | 2.5g |
$ 340.00 | 2022-06-03 | ||
| TRC | N498293-250mg |
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde |
85841-67-4 | 250mg |
$ 70.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1188713-2.5g |
1-(3-Nitrophenyl)-1h-pyrrole-2-carbaldehyde |
85841-67-4 | 97% | 2.5g |
￥10810.00 | 2024-07-28 | |
| Fluorochem | 031394-5g |
1-(3-Nitro-phenyl)-1 H -pyrrole-2-carbaldehyde |
85841-67-4 | 5g |
￡782.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1188713-10g |
1-(3-Nitrophenyl)-1h-pyrrole-2-carbaldehyde |
85841-67-4 | 97% | 10g |
￥39835.00 | 2024-07-28 | |
| TRC | N498293-500mg |
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde |
85841-67-4 | 500mg |
$ 95.00 | 2022-06-03 | ||
| Enamine | EN300-92361-0.05g |
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde |
85841-67-4 | 95.0% | 0.05g |
$49.0 | 2025-02-21 | |
| Enamine | EN300-92361-1.0g |
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde |
85841-67-4 | 95.0% | 1.0g |
$210.0 | 2025-02-21 | |
| Enamine | EN300-92361-5.0g |
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde |
85841-67-4 | 95.0% | 5.0g |
$855.0 | 2025-02-21 | |
| Fluorochem | 031394-1g |
1-(3-Nitro-phenyl)-1 H -pyrrole-2-carbaldehyde |
85841-67-4 | 1g |
￡158.00 | 2022-03-01 |
1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Related Literature
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:85841-67-4)1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
Purity:99%
Quantity:1g
Price ($):158.0